molecular formula C20H23N5O3 B2710419 8-(4-ethoxyphenyl)-1,7-dimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 887466-79-7

8-(4-ethoxyphenyl)-1,7-dimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Cat. No. B2710419
CAS RN: 887466-79-7
M. Wt: 381.436
InChI Key: VBGBXOFDANVSRG-UHFFFAOYSA-N
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Description

The compound you mentioned is a derivative of purine, which is a heterocyclic aromatic organic compound. Purines consist of a pyrimidine ring fused to an imidazole ring and are part of many biological compounds .


Molecular Structure Analysis

Purines have a two-ring structure consisting of a six-membered pyrimidine ring and a five-membered imidazole ring. The atoms in these rings are in specific positions, with four nitrogen atoms in positions 1, 3, 7, and 9 .

Scientific Research Applications

Pharmacological Applications

Research has highlighted the compound's involvement in pharmacological studies, particularly focusing on its potential as a ligand for serotonin receptors and its effects in animal models related to psychiatric disorders. For instance, studies have synthesized derivatives of this compound, examining their affinities for serotoninergic receptors and evaluating their potential as anxiolytic and antidepressant agents. These derivatives have shown varying degrees of activity, suggesting their potential for further exploration in the development of new psychiatric medications (Zagórska et al., 2009), (Zagórska et al., 2015).

Molecular Studies and Material Design

A quantitative investigation into the intermolecular interactions present in a similar compound has revealed insights into its molecular structure, showcasing the anisotropic distribution of interaction energies. This study provides valuable information for the design of new materials, highlighting the compound's significance beyond pharmacology into materials science (Shukla et al., 2020).

Synthetic Chemistry

The compound and its derivatives serve as key subjects in synthetic chemistry, with research focusing on the synthesis of novel derivatives and exploring their properties. This includes studies on the synthesis of imidazo[2,1-f]purine-2,4-dione derivatives and investigating their biological activity, which has implications for drug development and a deeper understanding of their chemical properties (Nilov et al., 1995).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Purines play crucial roles in many biological processes, including protein synthesis and cellular energy transfer .

properties

IUPAC Name

6-(4-ethoxyphenyl)-4,7-dimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23N5O3/c1-5-11-23-18(26)16-17(22(4)20(23)27)21-19-24(16)12-13(3)25(19)14-7-9-15(10-8-14)28-6-2/h7-10,12H,5-6,11H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VBGBXOFDANVSRG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=C(C=C4)OCC)C)N(C1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-(4-ethoxyphenyl)-1,7-dimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

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